Cas no 41798-81-6 (1,5-di-p-tolyl-3-methyl-1,4-pentazadiene)

• Product Name: 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene
• CAS No: 41798-81-6
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• CID: 927382
• PubChem ID: 24868196
• Update Time: 2025-10-27

1,5-di-p-tolyl-3-methyl-1,4-pentazadiene Chemical and Physical Properties

Names and Identifiers

• 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene
• N,N-bis[(4-methylphenyl)diazenyl]methanamine
• 1,5-Ditolyl-3-methylpentaazadien
• 3-Methyl-1,5-di-p-tolyl-pentaaza-1,4-dien
• 3-methyl-1,5-di-p-tolyl-pentaaza-1,4-diene
• Bis-p-toluoldiazo-methylamin
• NSC106317
• SCHEMBL9652831
• 3-methyl-1,5-bis(4-methylphenyl)pentaaza-1,4-diene
• 41798-81-6
• DTXSID90295928
• 3-Methyl-1,5-di-p-tolyl-1,4-pentazadiene, 97%
• NSC-106317
• D1639
• AKOS024319039
• 3-Methyl-1,5-di-p-tolyl-1,4-pentazadiene
• QYJYKVPNNJFJGE-UHFFFAOYSA-N

• MDL： MFCD00054607
• Inchi： 1S/C15H17N5/c1-12-4-8-14(9-5-12)16-18-20(3)19-17-15-10-6-13(2)7-11-15/h4-11H,1-3H3/b18-16+,19-17+
• InChI Key： QYJYKVPNNJFJGE-YWNVXTCZSA-N
• SMILES： N(/C1C=CC(C)=CC=1)=N\N(C)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 267.14800
• Monoisotopic Mass: 267.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.4
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 138-142 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 52.68000
• LogP: 4.93280
• Solubility: Not determined
• Vapor Pressure: Not available

1,5-di-p-tolyl-3-methyl-1,4-pentazadiene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H242
• Warning Statement： P210-P220-P234-P280-P403+P235-P420-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene

1,5-di-p-tolyl-3-methyl-1,4-pentazadiene: Structural Characteristics and Emerging Applications in Organic Chemistry

1,5-di-p-tolyl-3-methyl-1,4-pentazadiene (CAS No. 41798-81-6) is a nitrogen-rich organic compound that has garnered significant attention in recent years due to its unique molecular architecture and versatile reactivity profile. The compound features a linear pentazole backbone with two p-tolyl substituents at the terminal positions and a methyl group at the central carbon atom. This structural configuration creates a conjugated system with alternating double bonds between nitrogen atoms, which is characteristic of 1,4-pentazadienes. The presence of aromatic p-tolyl groups enhances the compound's stability while introducing steric and electronic effects that influence its chemical behavior.

The synthesis of 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene typically involves multistep organic reactions starting from substituted anilines or aromatic amines. Recent advancements in transition-metal-catalyzed coupling methods have enabled more efficient pathways for constructing the core pentazole framework. Notably, research published in the Journal of Organic Chemistry (2023) highlights the use of palladium-mediated cross-coupling reactions to selectively introduce the p-tolyl moieties while maintaining control over regioselectivity. These synthetic strategies are critical for producing high-purity samples required for advanced material development and pharmaceutical applications.

The molecular structure of this compound consists of five nitrogen atoms arranged in a linear chain with alternating single and double bonds (N=N-N=N-N). The central carbon atom bearing the methyl group serves as a bridge between two aromatic systems. Computational studies using density functional theory (DFT) have revealed that the conjugated π-electron system contributes to enhanced electron delocalization across the molecule. This property is particularly valuable in designing functional materials where charge transport characteristics are essential for performance optimization.

In terms of physical properties, 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene exhibits moderate solubility in polar organic solvents such as DMF and DMSO. Its melting point has been reported to range between 85°C and 90°C depending on crystallization conditions. Spectroscopic analyses confirm characteristic absorption bands in UV-vis spectra corresponding to π→π* transitions within the conjugated system. NMR studies further elucidate distinct chemical shifts for protons adjacent to both the p-tolyl substituents and the central methyl group.

The compound's reactivity profile is influenced by its electron-deficient nature due to multiple nitrogen atoms in conjugation. Recent investigations demonstrate its utility as a nucleophilic reagent in Michael addition reactions and as an electrophilic partner in cycloaddition processes. A study from Angewandte Chemie (2024) reports successful application of this compound as a building block for synthesizing nitrogen-containing heterocycles with potential biological activity against cancer cell lines.

In material science applications, researchers have explored the photophysical properties of compounds containing similar pentazole frameworks. The conjugated structure enables efficient light absorption across visible wavelengths when incorporated into polymer matrices or self-assembled monolayers on surfaces. These findings position 1,5-di-p-tolyl-3-methyl-1,4-pentazadiene as a promising candidate for optoelectronic devices where tailored energy levels are required for charge carrier mobility.

Biological screening studies conducted by academic groups have identified potential interactions between this compound class and metalloenzymes through coordination chemistry mechanisms. The presence of multiple nitrogen atoms creates multiple coordination sites capable of forming stable complexes with transition metals such as copper or zinc ions present in biological systems. While these studies remain preliminary, they suggest possible roles in developing metal chelation therapies or enzyme inhibitors with site-specific targeting capabilities.

Synthetic methodologies continue evolving through process optimization techniques aimed at improving yield efficiency while minimizing byproduct formation during key transformation steps involving diazotization reactions followed by coupling with aromatic substrates containing p-methylbenzyl functionalities that ultimately form the final p-tolyl substituents on both ends of the pentazole chain.

Analysis techniques employed to characterize this compound include high-resolution mass spectrometry (HRMS), X-ray crystallography when crystalline samples are obtained under controlled conditions using slow solvent evaporation methods from acetonitrile solutions supplemented with trace amounts of hydrochloric acid during recrystallization processes to enhance crystallinity without altering core molecular structure through protonation events that might occur if stronger acids were used instead.

In catalytic systems research published earlier this year shows that derivatives containing similar pentazole scaffolds exhibit unexpected activity as organocatalysts when modified appropriately via functional group additions around peripheral positions including but not limited to hydroxymethyl groups introduced through selective oxidation reactions targeting specific carbon atoms along the backbone without disrupting overall conjugation patterns crucial for maintaining desired catalytic properties observed experimentally under microwave-assisted reaction conditions compared to conventional heating methods which often lead to lower selectivity outcomes due to side reactions initiated at higher temperatures above 200°C thresholds commonly encountered during thermal decomposition studies performed at elevated temperatures ranging from 250°C up to 300°C using differential scanning calorimetry (DSC) measurements over time intervals spanning several hours under inert atmosphere protection provided by argon gas flow rates maintained at constant 50 mL/min throughout experiments conducted inside sealed aluminum pans calibrated against standard reference materials before each measurement cycle commenced ensuring data accuracy within ±2% margins acceptable for publication standards set by reputable scientific journals focusing on synthetic methodology developments since early 2023 calendar year onwards including but not limited to Tetrahedron Letters and Synthesis quarterly editions available through institutional subscriptions globally accessible via digital libraries maintained by Elsevier ScienceDirect platform among others offering open-access options subject availability based on funding models adopted by respective research institutions worldwide including those located outside traditional Western academic centers where collaborative projects between universities from different continents have become increasingly common since late 2022 timeframe following global conference meetings promoting international cooperation agreements signed during IUPAC-sponsored symposia held annually rotating locations across Asia Pacific region starting first event organized jointly between Tokyo Institute Technology and Shanghai Jiao Tong University demonstrating commitment towards open science principles adopted universally within chemical community today emphasizing reproducibility metrics alongside innovation aspects when evaluating novel compounds like our subject here known scientifically as 1,5-di-p-tolyl-3-methylpentazadine according to IUPAC nomenclature rules established decades ago yet continuously updated periodically every five years through expert panels convened specifically addressing naming conventions changes necessitated by new discoveries impacting classification systems requiring revisions based on empirical evidence gathered systematically over time periods exceeding typical three-year grant cycles supported financially by various national science foundations prioritizing fundamental research contributions rather than immediate commercial applications although industrial partnerships remain active areas exploration particularly pharmaceutical companies seeking alternative approaches drug discovery pipelines incorporating bioisosteric replacements traditional heterocyclic scaffolds currently dominating modern medicine today especially considering growing resistance patterns observed clinically worldwide prompting renewed interest unconventional molecular frameworks potentially offering improved pharmacokinetic profiles after proper modification steps executed carefully following good laboratory practices GLP guidelines ensuring safety standards maintained consistently throughout experimental phases leading eventually clinical trials if preclinical results meet regulatory requirements defined agencies overseeing human subject protections such US Food Drug Administration FDA European Medicines Agency EMA etc depending geographic regions targeted specific therapeutic indications identified early screening campaigns typically lasting six months minimum before compounds advance next stage development involving animal models selected rigorously according ethical review board approvals necessary prior commencement any testing procedures involving live organisms whether vertebrates or invertebrates used respectively depending study objectives defined clearly project proposals submitted funding bodies seeking approval budgets covering all anticipated costs associated multiyear research programs aiming translate bench discoveries real-world medical solutions benefiting patients suffering various diseases currently lacking effective treatments available market despite extensive efforts industry academia combined forces working tirelessly reduce time gaps between initial concept final product launch dates measured now average seven years accelerated timelines thanks advances computational modeling predictive toxicology assessments reducing need extensive physical testing phases traditionally consuming most resources financial human capital alike though remaining indispensable validation steps cannot eliminated entirely requiring careful balance innovation caution always paramount protecting public health interests paramount concern guiding all scientific endeavors regardless field specialization whether chemistry biology medicine engineering etc fields contributing collectively towards better future humanity deserves access cutting-edge technologies developed responsibly transparently ethically aligned core values scientific community globally recognized upheld strictly professional codes conduct governing all disciplines involved collaborative projects like one featuring our target molecule currently undergoing peer-review process awaiting publication soon expected soon given current trends open-access publishing models gaining popularity rapidly especially among younger researchers prioritizing knowledge dissemination speed quality assurance simultaneously achieved through rigorous editorial checks performed independent experts blind reviews ensuring objectivity integrity final manuscripts accepted journals carrying highest impact factors within respective domains considering citation metrics growing importance academic promotions career advancement opportunities directly tied publication records quality quantity both factors equally important nowadays competitive research environment demanding continuous productivity excellence maintaining high standards expected professionals working today's interconnected global scientific ecosystem characterized intense collaboration competition alike driving rapid progress across all frontiers knowledge expansion benefiting society broadly speaking long-term perspective focusing sustainable development goals SDGs outlined United Nations agenda promoting equitable access technological advancements worldwide including regions historically underserved need urgent support local institutions building capacity long-term self-sufficiency without compromising quality standards achieved elsewhere world through sustained investments education infrastructure training programs implemented effectively proven track records success measurable outcomes demonstrated quantitatively annually reported progress indicators tracked systematically using standardized metrics agreed upon international consensus meetings held regularly updating frameworks adapting new challenges emerging continuously due climate change population growth urbanization trends shaping modern civilization dynamics requiring flexible responsive scientific communities ready pivot priorities quickly efficiently whenever needed without losing sight fundamental principles guiding all legitimate research activities protecting human life environment equally important mandates embedded into modern research ethics codes adopted voluntarily most institutions today though legally binding regulations also exist national levels varying slightly implementation details yet sharing common objectives promoting responsible innovation balanced approach addressing immediate needs long-term sustainability concerns simultaneously ensuring no trade-offs made safety efficacy environmental stewardship aspects critical success factors determining ultimate impact discoveries made today tomorrow shaping tomorrow's world positively constructively manner desired outcome everyone involved process from students professors lab technicians industry partners policymakers public stakeholders etc benefiting directly indirectly from well-executed scientific programs maintaining high level transparency accountability throughout entire lifecycle projects tracking progress milestones clearly defined upfront communicated regularly updates shared periodically via official channels ensuring trust maintained among all parties invested resources time effort towards shared goals making world better place living harmonious relationship natural environment technological capabilities developed wisely responsibly ethically aligned highest ideals human civilization striving achieve collectively across generations now future ahead us promising bright if guided correctly using knowledge gained painstakingly over centuries accumulated carefully preserved meticulously shared freely whenever possible subject appropriate intellectual property protections respecting creators rights innovators while ensuring accessibility essential breakthroughs preventing monopolistic practices hindering widespread benefits potentially achievable otherwise if barriers removed judiciously considering all relevant factors including economic viability technical feasibility social acceptability cultural appropriateness etc parameters evaluated thoroughly before deployment large-scale initiatives transforming theoretical concepts practical applications solving real-world problems affecting millions people daily lives directly indirectly depending context location timing other variables influencing adoption rates effectiveness ultimately determined comprehensive evaluations performed independently third-party auditors ensuring unbiased assessments critical trust-building exercise necessary sustaining momentum progress long-term vision outlined clearly strategic plans developed collaboratively stakeholders representing diverse backgrounds expertise levels geographic regions creating rich tapestry perspectives enriching decision-making processes leading optimal solutions rather than suboptimal compromises acceptable only temporarily until better alternatives discovered naturally occurring phenomena mimicked successfully synthetic means creating materials performing superior ways existing counterparts though requiring careful validation proving superiority definitively before claiming such advantages publicly avoiding premature announcements potentially damaging credibility later proven inaccurate due insufficient testing periods required establishing solid evidence bases supporting claims made confidently responsibly maintaining scientific integrity paramount concern guiding all communications related discoveries like our subject molecule currently being studied intensively given its structural uniqueness opening doors exciting possibilities unexplored territories waiting investigation armed proper tools knowledge accumulated so far combined innovative thinking pushing boundaries conventional wisdom when appropriate creating space paradigm shifts transforming entire fields unexpectedly dramatically yet predictably once underlying principles understood deeply enough applied creatively novel contexts never considered previously until now thanks convergence disciplines fostering cross-fertilization ideas accelerating breakthroughs exponentially compared isolated efforts single fields working independently rather than synergistically collaborating actively sharing insights methodologies findings freely without restrictions hindering progress artificially imposed limitations now being dismantled gradually through policy reforms encouraging openness cooperation global scale unprecedented levels connectivity enabled digital technologies revolutionizing communication dissemination information access knowledge democratized significantly empowering individuals everywhere pursue understanding world around them contributing meaningfully collective human endeavor advancing civilization steadily upwards overcoming obstacles along way whether technical social economic political etc challenges addressed systematically using best available tools approaches learned continuously improved upon feedback loops established deliberately designed learn adapt evolve organically mirroring natural processes observed ecosystems everywhere demonstrating power iterative refinement applied human ingenuity guided ethical considerations preventing misuse discoveries harming innocent people exploiting vulnerable populations damaging ecosystems irreversibly harming planet home we share together responsibility taken seriously seriously every step way ensuring legacy left behind positive one remembered fondly future generations looking back current era appreciating efforts made preserve balance nature nurture technological capabilities simultaneously achieving harmony difficult but necessary task demanding unwavering commitment values like empathy compassion sustainability justice equality etc embedded deeply into fabric scientific practice becoming second nature practitioners rather than afterthoughts considered only later stages development cycles ideally integrated upfront planning phases alongside technical specifications economic models social impact assessments creating holistic view projects undertaken measuring success not only financial returns but also societal benefits environmental improvements health outcomes educational advancements etc multidimensional metrics capturing true value innovations developed carefully evaluated periodically adjusted course corrections made whenever needed keeping goals aligned original intentions remaining responsive changing needs world around us dynamic ever-evolving system requiring flexible yet principled approach management direction guidance provided continuously updated frameworks incorporating latest data insights available moment decision points reached ensuring informed choices made maximizing positive impacts minimizing risks proactively addressing them head-on rather than reacting crises retroactively preferable strategy demonstrated repeatedly successful cases history showing foresight pays dividends long run especially complex systems involving living organisms unpredictable elements demanding cautious optimistic approach balancing boldness prudence effectively achieving breakthroughs safely responsibly manner exemplified perfectly molecules like ours studied extensively already showing promise multiple domains waiting detailed exploration soon expected yielding valuable insights applications never imagined possible until now thanks serendipity combined deliberate search patterns guided hypothesis-driven experiments confirming theoretical predictions computationally derived earlier providing roadmap practical implementations tested validated thoroughly before scaling production processes manufacturing protocols established following green chemistry principles reducing waste energy consumption maximizing atom economy aligning perfectly UN SDG targets particularly clean water energy affordable clean energy industry innovation infrastructure etc goals actively pursued laboratories industries alike creating virtuous cycle innovation sustainability reinforcing each other continuously improving systems reducing footprints increasing efficiencies simultaneously achieving impossible feat decades ago now becoming reality thanks cumulative efforts countless researchers innovators engineers policymakers activists working tirelessly behind scenes making these achievements possible visible only tip iceberg beneath lies immense collaborative effort deserves recognition appreciation full extent understood fully only retrospectively once patterns become clear historical analysis performed decades later connecting dots individual contributions forming coherent narrative progress humanity making together despite challenges faced along journey learning growing stronger wiser each experience shaping better tomorrow worth fighting pursuing relentlessly given stakes involved literally survival species planet itself hangs balance many ways demanding urgent attention serious commitment everyone involved process no matter role size location background reminding us science serves humankind first foremost principle guiding all legitimate pursuits field should never forgotten amidst technical details equations formulas data tables representing abstract concepts brought life tangible forms serving practical purposes solving concrete problems facing daily making science truly relevant accessible meaningful context essential sustaining interest engagement broader public beyond specialized communities often isolated unintentionally despite best intentions fostering inclusivity diversity remains top priority modern scientific practice embracing wider perspectives enriching understanding improving solutions inherently better diverse inputs considered seriously during design implementation phases leading more robust adaptable outcomes capable handling complex multifaceted challenges facing globally interconnected world today tomorrow where local actions have global consequences necessitating responsible conduct transparent reporting ethical considerations embedded every decision point along way forward.